Cas no 933716-01-9 (2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine)

2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine structure
933716-01-9 structure
Product Name:2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine
CAS No:933716-01-9
MF:C9H11N5
MW:189.217140436172
CID:1086172
PubChem ID:6484282
Update Time:2025-04-20

2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine
    • 2-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)ethanamine
    • 5-(4-pyridinyl)-1H-1,2,4-Triazole-3-ethanamine
    • OWEZDZAQFHXJCL-UHFFFAOYSA-N
    • SCHEMBL15757081
    • SCHEMBL7910285
    • 2-[5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl]ethan-1-amine
    • 933716-01-9
    • AKOS012247354
    • DB-332669
    • MDL: MFCD07801156
    • Inchi: 1S/C9H11N5/c10-4-1-8-12-9(14-13-8)7-2-5-11-6-3-7/h2-3,5-6H,1,4,10H2,(H,12,13,14)
    • InChI Key: OWEZDZAQFHXJCL-UHFFFAOYSA-N
    • SMILES: N1C(CCN)=NC(C2C=CN=CC=2)=N1

Computed Properties

  • Exact Mass: 189.10144537g/mol
  • Monoisotopic Mass: 189.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 80.5Ų
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